Cas no 400746-82-9 (2-(5-Methylfuran-2-yl)benzaldehyde)

• Product Name: 2-(5-Methylfuran-2-yl)benzaldehyde
• CAS No: 400746-82-9
• MF: C₁₂H₁₀O₂
• MW: 186.206603527069
• MDL: MFCD04039124
• CID: 925247
• Update Time: 2025-06-13

2-(5-Methylfuran-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methylfuran-2-yl)benzaldehyde
• 2-(5-methyl-2-furyl)benzaldehyde
• 2-(5-methyl-2-furyl)benzaldehyde(SALTDATA: FREE)
• AC1MU94T
• AG-F-41739
• Ambcb4003500
• CTK4I2401
• MolPort-001-770-095

• MDL： MFCD04039124
• Inchi： 1S/C12H10O2/c1-9-6-7-12(14-9)11-5-3-2-4-10(11)8-13/h2-8H,1H3
• InChI Key： XBNQFPPQJHCVIB-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 186.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 30.21000
• LogP: 3.06750

2-(5-Methylfuran-2-yl)benzaldehyde Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-(5-Methylfuran-2-yl)benzaldehyde

Comprehensive Overview of 2-(5-Methylfuran-2-yl)benzaldehyde (CAS No. 400746-82-9): Properties, Applications, and Industry Insights

2-(5-Methylfuran-2-yl)benzaldehyde (CAS No. 400746-82-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and fragrance research due to its unique structural features. This aromatic aldehyde, characterized by a furan ring substituted with a methyl group and a benzaldehyde moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₂H₁₀O₂, and distinct heterocyclic framework make it valuable for designing bioactive molecules and flavor-enhancing agents.

Recent trends in green chemistry have amplified interest in furan-based derivatives like 2-(5-Methylfuran-2-yl)benzaldehyde, as they are often derived from renewable biomass sources. Researchers are exploring its potential in sustainable catalysis and biodegradable material synthesis, aligning with global demands for eco-friendly alternatives. The compound’s low toxicity profile further enhances its appeal for applications in cosmetics and food additives, where safety is paramount.

From a synthetic perspective, CAS No. 400746-82-9 is frequently utilized in Pd-catalyzed cross-coupling reactions, a topic widely searched in academic databases. Its electron-rich furan ring facilitates selective functionalization, making it a candidate for constructing complex pharmaceutical scaffolds. Notably, it has been investigated in the development of antimicrobial agents and non-linear optical materials, addressing current healthcare and technology challenges.

The fragrance industry values 2-(5-Methylfuran-2-yl)benzaldehyde for its woody-amber notes, often incorporated into premium perfumes and essential oil blends. Consumer searches for “long-lasting fragrance ingredients” or “natural aroma chemicals” highlight its commercial relevance. Analytical techniques like GC-MS and HPLC are employed to ensure purity, a critical factor for regulatory compliance in end-use products.

Ongoing studies focus on optimizing the cost-effective synthesis of this compound, responding to queries about “scalable production methods” in industrial forums. Innovations in microwave-assisted synthesis and flow chemistry have shown promise in improving yield and reducing waste, topics frequently discussed in process chemistry circles. As demand grows for high-purity intermediates, suppliers emphasize stringent QC protocols to meet diverse application standards.

In summary, 2-(5-Methylfuran-2-yl)benzaldehyde (CAS No. 400746-82-9) bridges multiple scientific disciplines, from medicinal chemistry to sustainable manufacturing. Its adaptability to emerging trends—such as bio-based solvents and multicomponent reactions—ensures its continued relevance in both academic and industrial settings. Future research may unlock further applications in agrochemicals or functional materials, solidifying its role as a cornerstone in modern synthetic chemistry.